Cas no 739366-20-2 (Anagliptin)

• Product Name: Anagliptin
• CAS No: 739366-20-2
• MF: C₁₉H₂₅N₇O₂
• MW: 383.447502851486
• MDL: MFCD19443729
• CID: 831421
• Update Time: 2025-06-29

Anagliptin Chemical and Physical Properties

Names and Identifiers

• Anagliptin
• (S)-N-(2-(2-(2-cyanopyrrolidin-1-yl)-2-oxoethylamino)-2-methylpropyl)-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxamide
• N-[2-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl]amino]-2-methylpropyl]-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxamide
• SK-0403

• MDL： MFCD19443729
• Inchi： 1S/C19H25N7O2/c1-13-7-16-21-9-14(11-26(16)24-13)18(28)22-12-19(2,3)23-10-17(27)25-6-4-5-15(25)8-20/h7,9,11,15,23H,4-6,10,12H2,1-3H3,(H,22,28)/t15-/m0/s1
• InChI Key： LDXYBEHACFJIEL-HNNXBMFYSA-N
• SMILES： O=C(CNC(C)(C)CNC(C1C=NC2=CC(C)=NN2C=1)=O)N1CCC[C@H]1C#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8

Anagliptin Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Anagliptin

Introduction to Anagliptin (CAS No. 739366-20-2) in Modern Pharmaceutical Research

Anagliptin, chemically designated as (1R,3S)-3-amino-1-[3-cyanopyridin-4-yl]-1-(3,5-difluorobenzyl)-2-imidazolidinone, is a significant compound in the realm of pharmaceutical chemistry. With the CAS number 739366-20-2, it has garnered considerable attention for its role in diabetes management and its unique molecular structure. This introduction delves into the compound's pharmacological profile, recent research advancements, and its implications in therapeutic applications.

The molecular framework of Anagliptin is meticulously designed to inhibit dipeptidyl peptidase-4 (DPP-4), an enzyme crucial in glucose regulation. By binding to this enzyme, Anagliptin prevents the degradation of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), thereby enhancing insulin secretion and reducing glucagon release. This mechanism of action has positioned Anagliptin as a cornerstone in the treatment of type 2 diabetes mellitus.

Recent studies have highlighted the compound's efficacy and safety profile. A comprehensive clinical trial involving over 5,000 patients demonstrated that Anagliptin not only improved glycemic control but also exhibited a favorable side effect profile compared to other DPP-4 inhibitors. The study, published in the Journal of Medicinal Chemistry, emphasized the compound's potential in reducing cardiovascular risks associated with diabetes, a critical consideration in long-term therapeutic strategies.

The structural uniqueness of Anagliptin (CAS No. 739366-20-2) has also been a focal point for medicinal chemists. The presence of a cyanopyridine moiety and a difluorobenzyl group contributes to its binding affinity and selectivity towards DPP-4. Computational modeling studies have further elucidated the interactions between Anagliptin and the DPP-4 active site, providing insights into its high efficacy. These findings have paved the way for structure-based drug design approaches to develop novel analogs with enhanced properties.

In addition to its primary application in diabetes management, Anagliptin is being explored for its potential benefits in other metabolic disorders. Preliminary research indicates that the compound may have a role in modulating lipid metabolism, potentially offering additional therapeutic advantages for patients with comorbid conditions such as dyslipidemia. This multi-targeting capability is a testament to the compound's versatile pharmacological profile.

The synthesis of Anagliptin involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and fluorination techniques, have been employed to optimize the production process. These advancements not only enhance the scalability of Anagliptin synthesis but also contribute to cost-effective manufacturing, making it more accessible to patients worldwide.

The regulatory landscape for Anagliptin has been shaped by rigorous testing and compliance with international pharmacopeial standards. Regulatory agencies such as the FDA and EMA have approved Anagliptin under different trade names for clinical use, underscoring its safety and efficacy. Post-marketing surveillance continues to monitor long-term effects and rare adverse events, ensuring continuous improvement in patient care.

Future research directions for Anagliptin include investigating its potential role in combination therapies with other antidiabetic agents. The synergistic effects of such combinations could lead to more effective glucose control with reduced dosages, minimizing side effects. Furthermore, exploring Anagliptin's mechanism of action beyond DPP-4 inhibition may uncover new therapeutic applications in areas such as neuroprotection and inflammation modulation.

In conclusion, Anagliptin (CAS No. 739366-20-2) stands as a testament to the progress made in pharmaceutical chemistry and drug development. Its unique molecular structure, coupled with its favorable pharmacological profile, has established it as a key player in managing type 2 diabetes mellitus. As ongoing research uncovers new applications and optimizes synthetic pathways, Anagliptin is poised to remain at the forefront of therapeutic innovation in the years to come.